![molecular formula C23H21N3O3S2 B2932984 (3-Amino-4-(4-methoxyphenyl)-6-(thiophen-2-yl)thieno[2,3-b]pyridin-2-yl)(morpholino)methanone CAS No. 924873-80-3](/img/structure/B2932984.png)
(3-Amino-4-(4-methoxyphenyl)-6-(thiophen-2-yl)thieno[2,3-b]pyridin-2-yl)(morpholino)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(3-Amino-4-(4-methoxyphenyl)-6-(thiophen-2-yl)thieno[2,3-b]pyridin-2-yl)(morpholino)methanone is a useful research compound. Its molecular formula is C23H21N3O3S2 and its molecular weight is 451.56. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Molecular Synthesis and Characterization
One study focused on the synthesis of related compounds for potential use in medical imaging, specifically for Parkinson's disease. The synthesis involved multiple steps, resulting in a compound with high radiochemical yield and purity, indicating its potential for PET imaging applications (Wang et al., 2017). Another research explored the synthesis of thienopyridine and benzofuran derivatives, highlighting their potent anti-tumor properties. The study found that specific derivatives exhibited selectivity against tumorigenic cell lines, suggesting a promising direction for cancer therapy development (Hayakawa et al., 2004).
Physicochemical Properties and Applications
The effects of structure and environment on the spectroscopic properties of similar compounds were examined, revealing insights into their fluorescence properties in various solvents. This study provided valuable information for designing compounds with specific optical properties, useful in developing new materials for optoelectronic applications (Al-Ansari, 2016).
Potential Antitumor Activity
Research into the synthesis and crystal structure of related morpholino compounds demonstrated distinct inhibition against several cancer cell lines, suggesting a pathway for the development of new chemotherapeutic agents (Tang & Fu, 2018).
Enzyme Inhibitory Activity
A study on thiophene-based heterocyclic compounds, including compounds with morpholino groups, evaluated their enzyme inhibitory activities. These compounds showed promising results as inhibitors against various enzymes, indicating potential therapeutic applications (Cetin et al., 2021).
properties
IUPAC Name |
[3-amino-4-(4-methoxyphenyl)-6-thiophen-2-ylthieno[2,3-b]pyridin-2-yl]-morpholin-4-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21N3O3S2/c1-28-15-6-4-14(5-7-15)16-13-17(18-3-2-12-30-18)25-22-19(16)20(24)21(31-22)23(27)26-8-10-29-11-9-26/h2-7,12-13H,8-11,24H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XPPASANESSPHMP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=CC(=NC3=C2C(=C(S3)C(=O)N4CCOCC4)N)C5=CC=CS5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
451.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.